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Compound of Interest

Compound Name: Reactive Orange 122

CAS No.: 12220-12-1

Cat. No.: B1172505

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety

considerations for handling the synthetic azo dye, Reactive Orange 122. Intended for

laboratory and drug development settings, this document synthesizes available toxicological

data, outlines standardized experimental protocols for safety assessment, and explores

potential cellular mechanisms of action.

Chemical and Physical Properties
Reactive Orange 122 is a water-soluble, orange powder primarily used in the textile industry.

[1] Its chemical structure, containing azo bonds and reactive groups, dictates its dyeing

properties and also informs its toxicological profile. A summary of its key physical and chemical

properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Reactive Orange 122
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Property Value Reference

Appearance Orange Powder [1]

Odor Odorless [1]

Solubility in Water Soluble [1]

Bulk Density 500 Kg/m³ [1]

Explosive Properties Potential for dust explosion [1]

Toxicological Data Summary
Available toxicological data for Reactive Orange 122, primarily from safety data sheets,

indicates a low acute toxicity profile. However, as with many reactive dyes, there is a potential

for sensitization. A summary of the available quantitative data is provided in Table 2.

Table 2: Summary of Toxicological Data for Reactive Orange 122

Test Species Result Classification Reference

Acute Dermal

Toxicity
Rat

LD50 > 2,000

mg/kg
Not Classified [1]

Skin Irritation Rabbit Non-irritant Not Classified

Eye Irritation Rabbit Non-irritant Not Classified

Skin

Sensitization
Guinea Pig

Did not show a

sensitizing effect
Not Classified

Aquatic Toxicity

(Fish)

Leuciscus idus

(Ide)

LC50 > 100 mg/l

(48h)

Not harmful to

aquatic life

Bacterial Toxicity Activated Sludge
EC50 > 1,000

mg/l

Not harmful to

bacteria

Hazard Identification and GHS Classification
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Despite the low acute toxicity, Reactive Orange 122 is associated with certain hazards,

primarily related to its potential to cause sensitization upon inhalation or skin contact.

Inhalation: Dust may cause irritation and may lead to sensitization.

Eye Contact: May cause irritation.

Skin Contact: May cause sensitization.

Based on available data, Reactive Orange 122 is not classified as a dangerous substance for

supply. However, the following risk and safety phrases are associated with it:

Risk Phrases: R42/43 (May cause sensitization by inhalation and skin contact).

Safety Phrases: S22 (Do not breathe dust), S24/25 (Avoid contact with skin and eyes),

S37/39 (Wear suitable gloves and eye/face protection).

Handling, Storage, and Personal Protective
Equipment (PPE)
Safe handling and storage are crucial to minimize exposure and potential health risks.

Handling: Wear appropriate personal protective equipment, including gloves, goggles, and a

dust mask. Ensure adequate ventilation to prevent dust accumulation.

Storage: Store in a dry, cool place in a sealed, original container.

A workflow for the safe handling of Reactive Orange 122 in a laboratory setting is illustrated

below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b1172505/docs?utm_src=pdf-body#navigating-the-safety-profile-of-reactive-orange-122-an-in-depth-technical-guide
https://www.benchchem.com/product/b1172505/docs?utm_src=pdf-body#navigating-the-safety-profile-of-reactive-orange-122-an-in-depth-technical-guide
https://www.benchchem.com/product/b1172505/docs?utm_src=pdf-body#navigating-the-safety-profile-of-reactive-orange-122-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Don PPE
(Gloves, Goggles, Dust Mask)

Work in Ventilated Area

Ensure Safety

Weighing and Dispensing

Proceed

Solution Preparation

Use Chemical

Decontaminate Work Area

After Use

Dispose of Waste
(in sealed, labeled containers)

Properly

Remove and Clean PPE

Final Step

Click to download full resolution via product page

Safe Handling Workflow for Reactive Orange 122
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First Aid Measures
In the event of exposure, the following first aid measures should be taken:

Inhalation: Move the individual to a well-ventilated area. If distressed, seek medical attention.

Skin Contact: Wash all contaminated parts with water.

Eye Contact: Rinse with a copious stream of water. If irritation persists, seek medical advice.

Ingestion: Consult a medical professional immediately and show the product description.

Experimental Protocols for Safety Assessment
To thoroughly assess the safety of Reactive Orange 122, standardized experimental protocols,

such as those provided by the OECD Guidelines for the Testing of Chemicals, should be

followed. Below are detailed methodologies for key toxicological endpoints.

Acute Dermal Toxicity (as per OECD Guideline 402)
Objective: To determine the acute dermal lethal dose (LD50) of Reactive Orange 122.

Methodology:

Test Animals: Young adult rats (8-12 weeks old), nulliparous and non-pregnant females.

Preparation: Approximately 24 hours before the test, the dorsal area of the trunk of the

animals is shaved.

Dose Administration: The test substance is applied uniformly over an area of at least 10% of

the total body surface area. The application site is covered with a porous gauze dressing and

non-irritating tape.

Exposure: The exposure period is 24 hours.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Necropsy: All animals are subjected to gross necropsy at the end of the observation period.
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Acute Dermal Irritation/Corrosion (as per OECD
Guideline 404)
Objective: To assess the potential of Reactive Orange 122 to cause skin irritation or corrosion.

[2][3][4][5][6]

Methodology:

Test Animals: Albino rabbits.[3]

Preparation: The fur on the dorsal area of the trunk is clipped or shaved.

Application: A 0.5 g or 0.5 mL of the test substance is applied to a small area (about 6 cm²)

of skin and covered with a gauze patch. The patch is loosely held in contact with the skin by

means of a semi-occlusive dressing for a 4-hour exposure period.[6]

Observation: Skin reactions (erythema and edema) are graded at 1, 24, 48, and 72 hours

after patch removal.[4]

Acute Eye Irritation/Corrosion (as per OECD Guideline
405)
Objective: To determine the potential of Reactive Orange 122 to cause eye irritation or

corrosion.[1][7][8][9][10]

Methodology:

Test Animals: Albino rabbits.[10]

Application: A single dose of 0.1 mL of a liquid or 100 mg of a solid is instilled into the

conjunctival sac of one eye of each animal. The other eye remains untreated as a control.[7]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[9] Ocular

lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored.[8]

Skin Sensitization - Guinea Pig Maximization Test
(GPMT) (as per OECD Guideline 406)
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Objective: To assess the potential of Reactive Orange 122 to induce skin sensitization.[11][12]

[13][14][15]

Methodology:

Test Animals: Young adult guinea pigs.[11][12]

Induction Phase:

Day 0: Intradermal injections of the test substance (with and without Freund's Complete

Adjuvant - FCA) and FCA alone into a shaved area on the shoulder region.[11]

Day 7: Topical application of the test substance to the same site.

Challenge Phase:

Day 21: Topical application of the test substance to a shaved flank.

Observation: The challenge sites are observed for erythema and edema at 24 and 48 hours

after patch removal.[12]

Bacterial Reverse Mutation Test (Ames Test) (as per
OECD Guideline 471)
Objective: To evaluate the mutagenic potential of Reactive Orange 122.[16][17][18][19][20]

Methodology:

Tester Strains: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100,

TA1535, TA1537) and/or tryptophan-requiring strains of Escherichia coli (e.g., WP2 uvrA).

[17]

Metabolic Activation: The test is performed with and without a mammalian metabolic

activation system (S9 mix).[18]

Procedure: The tester strains are exposed to various concentrations of the test substance.
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Scoring: The number of revertant colonies (colonies that have regained the ability to

synthesize the required amino acid) is counted. A substance is considered mutagenic if it

causes a dose-related increase in the number of revertant colonies.[18]

Potential Cellular Mechanisms and Signaling
Pathways
While specific studies on the cellular mechanisms of Reactive Orange 122 are limited, the

general toxicology of azo dyes suggests that oxidative stress may play a key role in their

effects. Azo dyes can be metabolized to aromatic amines, which can then be further

metabolized to reactive intermediates that generate reactive oxygen species (ROS).

An overproduction of ROS can lead to cellular damage and activate various signaling pathways

involved in inflammation and cell survival. A proposed signaling pathway that could be activated

by Reactive Orange 122-induced oxidative stress is depicted below. This is a hypothetical

model based on the known effects of similar compounds and requires experimental validation

for Reactive Orange 122.
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Proposed Signaling Pathway for Reactive Orange 122-Induced Oxidative Stress

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1172505/docs?utm_src=pdf-body-img#navigating-the-safety-profile-of-reactive-orange-122-an-in-depth-technical-guide
https://www.benchchem.com/product/b1172505/docs?utm_src=pdf-body#navigating-the-safety-profile-of-reactive-orange-122-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A logical workflow for a comprehensive safety assessment of Reactive Orange 122,

incorporating both in vitro and in vivo methods, is presented below.
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Workflow for Safety Assessment of Reactive Orange 122

Conclusion
Reactive Orange 122 exhibits low acute toxicity in the available studies. The primary health

concern is its potential for sensitization. Adherence to proper handling procedures and the use

of appropriate personal protective equipment are essential to minimize risk. Further research

into the specific cellular mechanisms of action, particularly regarding its potential to induce
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oxidative stress and activate inflammatory signaling pathways, would provide a more complete

understanding of its toxicological profile. The experimental protocols outlined in this guide

provide a framework for conducting a thorough safety assessment of this and similar reactive

dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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